1-[(3,5-dimethylphenoxy)acetyl]piperidine

• IUPAC Name: 2-(3,5-dimethylphenoxy)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C15H21NO2/c1-12-8-13(2)10-14(9-12)18-11-15(17)16-6-4-3-5-7-16/h8-10H,3-7,11H2,1-2H3
• InChI Key: OXBRYPURIUHYQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N2CCCCC2)C
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters.

Physical And Chemical Properties Analysis

Piperidine is a colorless liquid with an odor described as objectionable, typical of amines. It has a molecular formula of (CH2)5NH.

Mechanism of Action

The basic properties which are responsible for most of the mechanistic approach of piperine in various diseases are its ‘antioxidant, anti-inflammatory, anti-apoptotic, and bio-availability enhancing abilities’.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.